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Compound of Interest

Compound Name: Iomeprol-d3

Cat. No.: B15339445

Get Quote

Executive Summary & Chemical Profile
As a stable isotope-labeled internal standard, Iomeprol-d3 is critical for the accurate

quantification of iodinated contrast media (ICM) in pharmacokinetic studies and environmental

wastewater analysis via LC-MS/MS[1]. While the parent compound, Iomeprol, exhibits

exceptionally low acute toxicity in humans (being an intravenously administered diagnostic

agent)[2], its handling in the laboratory requires strict operational discipline.

As a Senior Application Scientist, I emphasize that the primary laboratory risks do not stem

from the acute toxicity of the active pharmaceutical ingredient (API), but rather from the

hazardous organic solvents (e.g., methanol, acetonitrile) required for standard preparation, and

the severe environmental consequences of improper disposal[3].

Quantitative Hazard & Physicochemical Data
Table 1: Physicochemical and Toxicological Profile of Iomeprol / Iomeprol-d3
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Parameter Value / Description Operational Implication

CAS Number
1185146-41-1 (d3) / 78649-41-

9 (unlabeled)

Ensure correct isotopic purity

for LC-MS/MS calibration[1].

Molecular Weight
~780.11 g/mol (d3) / 777.09

g/mol (unlabeled)

Account for the +3 Da mass

shift in MRM transitions.

Acute Oral Toxicity (LD50)
>12,500 mg/kg (Dog); 14,300

mg/kg (Rat)

Extremely low acute toxicity;

non-hazardous under GHS[2].

Solubility
Highly soluble in water and

methanol

Readily dissolves in standard

LC-MS mobile phases.

Environmental Fate
Highly persistent; forms I-

DBPs

Critical: Cannot be degraded

by standard wastewater

treatment[3].

Personal Protective Equipment (PPE) Matrix
Because Iomeprol-d3 itself is non-irritating and non-toxic[2], PPE selection is dictated by the

solvents used to reconstitute the powder and the need to prevent cross-contamination of trace-

level analytical standards.

Step-by-Step PPE Donning Protocol
Hand Protection (Nitrile Gloves): Don standard 4-mil powder-free nitrile gloves.

Causality: While Iomeprol-d3 does not readily penetrate the skin, methanol acts as a

carrier solvent that can facilitate dermal absorption of contaminants. Nitrile provides a

sufficient barrier against incidental solvent splashes.

Eye Protection (Safety Goggles): Wear ANSI Z87.1 certified splash goggles.

Causality: Prevents ocular exposure to organic solvents during the high-energy vortexing

or sonication of the standard solution.

Body Protection (Lab Coat): Wear a standard, fully buttoned cotton or poly-cotton lab coat.
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Causality: Protects street clothing from solvent spills and minimizes particulate shedding

(e.g., dust, lint) into the high-purity standard, which could cause LC column clogging.

Respiratory Protection (Fume Hood): No respirator is required for the powder itself[2].

However, all reconstitution steps involving volatile organic solvents must be performed inside

a certified Class II biological safety cabinet or chemical fume hood.

Operational Workflow: LC-MS/MS Standard
Preparation
To ensure quantitative accuracy and safety, follow this self-validating protocol for preparing

Iomeprol-d3 stock solutions.

Step-by-Step Preparation Protocol
Equilibration: Allow the sealed Iomeprol-d3 vial to equilibrate to room temperature in a

desiccator for 30 minutes.

Verification: Visually inspect the vial for condensation; moisture introduces weighing errors

and degrades the standard.

Weighing: Using a calibrated micro-analytical balance (0.01 mg readability), weigh the

required mass of Iomeprol-d3 into an anti-static weigh boat.

Primary Dissolution: Transfer the powder to a Class A volumetric flask. Add the primary

solvent matrix (e.g., 50:50 Methanol:Water).

Causality: Iomeprol is highly hydrophilic; adding the aqueous fraction first prevents

clumping, while the organic fraction stabilizes the solution for optimal electrospray

ionization (ESI) in LC-MS/MS.

Homogenization: Vortex for 60 seconds, followed by 5 minutes of ultrasonic bath treatment.

Verification: Visually inspect the flask against a dark background to ensure absolute optical

clarity and no undissolved particulates remain.
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Aliquoting & Storage: Transfer into amber glass LC vials with PTFE-lined septa. Store at

-20°C.

Causality: Amber glass prevents the photodegradation of the carbon-iodine bonds,

ensuring long-term standard stability.

Equilibrate Iomeprol-d3
(Room Temp, 30 min)

Weigh on Micro-Balance
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Add Solvent Matrix
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 Transfer to flask

Vortex & Sonicate
(Visual Verification)

 Ensure dissolution

Aliquot & Store
(Amber Vials, -20°C)

 Protect from light

Click to download full resolution via product page

Workflow for Iomeprol-d3 LC-MS/MS standard preparation and validation.

Environmental Impact and Disposal Plan
The most critical aspect of handling Iomeprol-d3 is its end-of-life management. Iodinated

contrast media (ICMs) are highly persistent environmental pollutants[3].
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The Mechanistic Danger of Drain Disposal
If Iomeprol-d3 is poured down the sink, it enters municipal wastewater treatment plants

(WWTPs). Conventional WWTPs rely on microbial degradation, which completely fails to

metabolize the sterically hindered, heavily iodinated aromatic ring of Iomeprol[3]. When this

effluent reaches drinking water treatment facilities, the ICMs react with chemical disinfectants

(chlorine/ozone) to form iodo-trihalomethanes (I-DBPs)[3]. These by-products are highly

cytotoxic and genotoxic, posing a severe threat to public health and aquatic ecosystems[3].

Step-by-Step Disposal Protocol
Liquid Waste Segregation: Collect all Iomeprol-d3 liquid waste (including LC-MS/MS

autosampler wash solvents and expired stock solutions) in a dedicated, clearly labeled

"Halogenated Organic Waste" carboy.

Solid Waste Management: Place empty vials, contaminated weigh boats, and pipette tips

into a sealed, puncture-resistant solid chemical waste container.

Prohibition Enforcement:Never dispose of any ICM-containing solution down the laboratory

drain, regardless of dilution[4].

Final Destruction / Recycling: Transfer the waste to the facility's Environmental Health and

Safety (EHS) department for high-temperature incineration (>1000°C), which is required to

break the carbon-iodine bonds safely. Alternatively, participate in an iodine recycling program

(such as those pioneered by GE HealthCare) to recover the non-renewable iodine

resources[5].
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Environmental fate and proper disposal pathways for iodinated contrast media.

Spill Response Protocol
In the event of a localized spill of Iomeprol-d3 solution:

Containment: Immediately overlay the spill with absorbent pads or spill-control granules.

Neutralization: Because the product is non-reactive, no chemical neutralization is required.

Focus on rapid solvent absorption.

Collection: Sweep the saturated absorbent into a heavy-duty hazardous waste bag using a

non-sparking tool.

Decontamination: Wipe the area with a 70% Isopropanol/Water solution to remove any

residual iodinated film.

Verification: Failure to remove this film can cause severe ion suppression if the residue

later contaminates nearby LC-MS/MS equipment or glassware.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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